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Compound of Interest

Compound Name: Phenanthrene

Cat. No.: B1679779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the historical discovery and initial characterization of

phenanthrene, a foundational polycyclic aromatic hydrocarbon. By examining the seminal

works of the 19th-century chemists who first isolated and identified this compound, we provide

a detailed account of the early experimental protocols and analytical methods that laid the

groundwork for our modern understanding of this important molecule.

The Independent Discovery of a New Hydrocarbon
In 1872, the scientific community was introduced to a new hydrocarbon isolated from the

complex mixture of coal tar. This discovery was made independently by two groups of German

chemists: Carl Graebe, and Rudolf Fittig with his student Eugen Ostermayer.[1] Both teams

reported their findings in the Berichte der deutschen chemischen Gesellschaft. Fittig, in a letter

to Graebe, proposed the name "phenanthrene" to reflect its relationship to both phenyl and

anthracene, a name that was quickly adopted.[1]

Isolation from Coal Tar: The Early Protocol
Phenanthrene was extracted from the "anthracene oil" fraction of coal tar, which is the portion

that distills at higher temperatures.[1] While the precise, scaled-up industrial methods of the

1870s are not fully documented in the initial discovery papers, the general laboratory procedure

would have involved the following steps:
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Experimental Protocol: Fractional Distillation of Coal Tar
(circa 1872)

Initial Distillation: Crude coal tar was subjected to fractional distillation. The fraction boiling

above 270°C, known as "anthracene oil" or "green oil," was collected. This fraction is rich in

anthracene and its isomer, phenanthrene.

Cooling and Crystallization: The collected anthracene oil was allowed to cool. Upon cooling,

a mixture of solid hydrocarbons, including anthracene and phenanthrene, would crystallize.

Pressing: The solid mass was then pressed to remove the remaining liquid oils.

Purification by Recrystallization: The pressed solid cake, a mixture of anthracene and

phenanthrene, was then subjected to further purification. This was typically achieved by

recrystallization from solvents such as coal tar naphtha or ethanol. Due to differences in

solubility, this process allowed for the partial separation of the two isomers.

Elucidating the Chemical Formula: Elemental
Analysis
To determine the elemental composition of the newly discovered hydrocarbon, chemists of the

era relied on combustion analysis, a technique perfected by Justus von Liebig.

Experimental Protocol: Elemental Analysis of
Phenanthrene (Liebig's Method)

Sample Preparation: A precisely weighed sample of purified phenanthrene was placed in a

combustion tube with a strong oxidizing agent, typically copper(II) oxide.

Combustion: The tube was heated in a furnace, causing the complete combustion of the

organic compound into carbon dioxide (CO₂) and water (H₂O).

Absorption and Measurement: The gaseous products were passed through a series of

absorption tubes. A tube containing a desiccant (e.g., anhydrous calcium chloride) absorbed

the water, and a subsequent tube containing a strong base (e.g., potassium hydroxide

solution) absorbed the carbon dioxide.
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Calculation: By measuring the increase in mass of the absorption tubes, the masses of water

and carbon dioxide produced were determined. From these values, the percentages of

hydrogen and carbon in the original sample were calculated, leading to the empirical formula

and ultimately the molecular formula of C₁₄H₁₀.

Quantitative Data from Early Analyses
While the exact numerical data from the original publications by Graebe and Fittig are not

readily available in modern databases, their work would have produced results consistent with

the theoretical composition of C₁₄H₁₀.

Element Theoretical Percentage in C₁₄H₁₀

Carbon (C) 94.34%

Hydrogen (H) 5.66%

Unraveling the Structure: Oxidation and Synthesis
The determination of phenanthrene's structure was a pivotal achievement, relying on chemical

degradation and synthesis.

Fittig and Ostermayer's Oxidation Pathway
Fittig and Ostermayer ingeniously deduced the angular arrangement of the three benzene rings

through a two-step oxidation process.[1]

Oxidation to Phenanthrenequinone: Phenanthrene was treated with a strong oxidizing

agent, such as chromic acid in acetic acid. This reaction selectively oxidized the central ring

at the 9 and 10 positions, yielding phenanthrenequinone.

Further Oxidation to Diphenic Acid: The resulting phenanthrenequinone was then subjected

to further oxidation, which cleaved the central ring to form diphenic acid (diphenyl-2,2'-

dicarboxylic acid). The identification of diphenic acid, with its two phenyl groups, was crucial

evidence for the angular fusion of the benzene rings in the parent molecule.

Fittig and Ostermayer's structural elucidation pathway for phenanthrene.
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Graebe's Confirmation by Synthesis
Carl Graebe provided definitive proof of the structure of phenanthrene through its synthesis

from stilbene.[1]

Starting Material: The synthesis began with stilbene (1,2-diphenylethylene).

Cyclization and Dehydrogenation: While the exact reagents and conditions used by Graebe

in his initial synthesis are not detailed in readily available sources, the general principle

involves the intramolecular cyclization of stilbene, followed by dehydrogenation to form the

stable aromatic phenanthrene ring system. This was a landmark achievement in the

confirmation of the structure of a polycyclic aromatic hydrocarbon.

Graebe's synthetic route to confirm the structure of phenanthrene.

Early Characterization of Physical Properties
The initial characterization of phenanthrene also involved the determination of its key physical

properties, which were essential for its identification and purity assessment.

Property
Reported Value (circa
1872)

Modern Accepted Value

Melting Point ~100 °C 101 °C[1]

Boiling Point >300 °C 340 °C[1]

Appearance
Colorless, crystalline solid with

a faint blue fluorescence

Colorless, crystalline solid with

a blue fluorescence[2]

Solubility

Soluble in hot alcohol and

benzene; sparingly soluble in

cold alcohol

Soluble in many organic

solvents; very slightly soluble

in water[1][2]

Conclusion
The discovery and characterization of phenanthrene in the 1870s stand as a testament to the

ingenuity and analytical prowess of early organic chemists. Through a combination of

meticulous isolation from a complex natural source, precise elemental analysis, and elegant
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structural elucidation via degradation and synthesis, the foundational knowledge of this

important polycyclic aromatic hydrocarbon was established. These pioneering efforts not only

introduced a new compound to the world of chemistry but also helped to solidify the principles

of structural theory that continue to guide modern chemical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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